Cas no 1522778-35-3 (Methyl 5-bromo-3-chloro-2-methylbenzoate)

• Product Name: Methyl 5-bromo-3-chloro-2-methylbenzoate
• CAS No: 1522778-35-3
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• MDL: MFCD24108595
• CID: 4603926
• PubChem ID: 81446174
• Update Time: 2025-05-24

Methyl 5-bromo-3-chloro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-3-chloro-2-methylbenzoate
• AT12542
• SY280243
• AKOS020024228
• CS-0145789
• SCHEMBL23089980
• methyl5-bromo-3-chloro-2-methylbenzoate
• Z1450944025
• AS-77008
• MFCD24108595
• EN300-1698609
• 1522778-35-3
• Methyl 5-bromo-3-chloro-2-methylbenzoate

• MDL： MFCD24108595
• Inchi： 1S/C9H8BrClO2/c1-5-7(9(12)13-2)3-6(10)4-8(5)11/h3-4H,1-2H3
• InChI Key： LXRLPGXLBLBKTR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=C(C(=O)OC)C=1)Cl

Computed Properties

• Exact Mass: 261.93962g/mol
• Monoisotopic Mass: 261.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 5-bromo-3-chloro-2-methylbenzoate

Methyl 5-bromo-3-chloro-2-methylbenzoate: A Comprehensive Overview

Methyl 5-bromo-3-chloro-2-methylbenzoate, also known by its CAS number 1522778-35-3, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is a derivative of benzoic acid, featuring a methyl ester group and multiple halogen substituents. The presence of bromine and chlorine atoms at specific positions on the aromatic ring imparts unique chemical properties, making it a valuable compound in research and industrial settings.

The structure of Methyl 5-bromo-3-chloro-2-methylbenzoate is characterized by a benzene ring with substituents at positions 2, 3, and 5. The methyl group at position 2 provides steric hindrance, while the bromine and chlorine atoms at positions 5 and 3, respectively, introduce electron-withdrawing effects. This combination of substituents influences the compound's reactivity, solubility, and stability. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in drug discovery.

One of the most notable applications of Methyl 5-bromo-3-chloro-2-methylbenzoate is in the field of medicinal chemistry. Researchers have utilized this compound as an intermediate in the synthesis of various pharmaceutical agents. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been exploited to develop compounds with anti-inflammatory and anticancer properties. A study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase enzymes, which are key targets in cancer therapy.

In addition to its medicinal applications, Methyl 5-bromo-3-chloro-2-methylbenzoate has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in this area have focused on optimizing the compound's electronic characteristics through subtle structural modifications. For example, researchers have explored the impact of substituent placement on the compound's ability to transport charge carriers efficiently.

The synthesis of Methyl 5-bromo-3-chloro-2-methylbenzoate typically involves multi-step organic reactions. A common approach includes the bromination and chlorination of a suitably substituted benzoic acid derivative, followed by esterification to introduce the methyl group. The choice of reagents and reaction conditions is critical to ensure high yields and purity. Innovations in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the behavior of Methyl 5-bromo-3-chloro-2-methylbenzoate in natural systems is essential for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under specific conditions, although its persistence varies depending on environmental factors such as temperature and microbial activity. Regulatory agencies continue to monitor its use to ensure compliance with safety standards.

In conclusion, Methyl 5-bromo-3-chloro-2-methylbenzoate (CAS No 1522778-35-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in research and industry alike. As ongoing research continues to uncover new uses and optimize its synthesis, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.